Cas no 901629-09-2 (Ethyl (3,5-dimethylpiperidin-1-yl)acetate)

• Product Name: Ethyl (3,5-dimethylpiperidin-1-yl)acetate
• CAS No: 901629-09-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD06190480
• CID: 3139703
• PubChem ID: 22198046
• Update Time: 2025-05-22

Ethyl (3,5-dimethylpiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3,5-dimethylpiperidin-1-yl)acetate
• SB42113
• H25516
• ALBB-010075
• STK506183
• 1-piperidineacetic acid, 3,5-dimethyl-, ethyl ester
• ethyl2-(3,5-dimethylpiperidin-1-yl)acetate
• ethyl 2-(3,5-dimethylpiperidin-1-yl)acetate
• AKOS003974366
• BBL018069
• 901629-09-2
• CS-0319161
• MFCD06190480
• VS-06668

• MDL： MFCD06190480
• Inchi： 1S/C11H21NO2/c1-4-14-11(13)8-12-6-9(2)5-10(3)7-12/h9-10H,4-8H2,1-3H3
• InChI Key： ULMIOYNFXLYGEU-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 199.157228913Da
• Monoisotopic Mass: 199.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (3,5-dimethylpiperidin-1-yl)acetate

Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate: A Comprehensive Overview

Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate, identified by the CAS No. 901629-09-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of esters and is derived from the reaction of ethyl alcohol with (3,5-dimethylpiperidin-1-yl)acetic acid. The structure of this compound features a piperidine ring substituted with two methyl groups at the 3 and 5 positions, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate in various applications, particularly in the development of bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex organic compounds, including those with potential pharmacological activities. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound can serve as an intermediate in the synthesis of novel kinase inhibitors, which are crucial in anticancer drug development.

The synthesis of Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate involves a multi-step process that begins with the preparation of (3,5-dimethylpiperidin-1-yl)acetic acid. This acid is then subjected to esterification using ethanol in the presence of an acid catalyst to yield the desired ester. The reaction conditions are optimized to ensure high yield and purity of the product. The piperidine ring's substitution pattern plays a critical role in determining the reactivity and stability of the compound during these reactions.

One of the key features of Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate is its ability to participate in various organic transformations due to its reactive ester group and flexible piperidine ring system. For example, researchers have utilized this compound in nucleophilic acyl substitution reactions to introduce diverse functional groups into its structure. Such modifications can lead to the creation of novel bioactive molecules with improved pharmacokinetic properties.

In addition to its synthetic applications, Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate has been studied for its potential as a chiral auxiliary in asymmetric synthesis. The presence of two methyl groups on the piperidine ring introduces steric hindrance that can influence the stereochemical outcome of reactions involving this compound. This property makes it a valuable tool for synthesizing enantiomerically enriched compounds, which are essential in drug discovery and development.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and electron distribution within this compound. These studies have revealed that the ester group exhibits significant electron-withdrawing effects, which enhance its reactivity towards nucleophilic attack.

The stability and shelf life of Ethyl (3,5-Dimethylpiperidin-1-yl)Acetate are critical considerations for its practical applications. Studies have shown that this compound is relatively stable under normal storage conditions but may undergo hydrolysis in the presence of water or under basic conditions. To ensure optimal stability, it is recommended to store this compound in a dry environment away from light and heat sources.

In conclusion, Ethyl (3,5-Dimethylpiperidin-1-y l)Acetate is a versatile compound with promising applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists working on complex molecule construction and drug discovery projects.